![molecular formula C20H25N3O2 B3811384 1-methyl-N-{[2-(2-methylphenoxy)-3-pyridinyl]methyl}-4-piperidinecarboxamide](/img/structure/B3811384.png)
1-methyl-N-{[2-(2-methylphenoxy)-3-pyridinyl]methyl}-4-piperidinecarboxamide
Overview
Description
1-methyl-N-{[2-(2-methylphenoxy)-3-pyridinyl]methyl}-4-piperidinecarboxamide, commonly known as JNJ-31020028, is a novel compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamide derivatives, which have been shown to exhibit a wide range of pharmacological activities.
Mechanism of Action
JNJ-31020028 exerts its pharmacological effects by binding to the sigma-1 receptor. This receptor is located in several regions of the brain and has been shown to modulate several physiological processes, including neurotransmitter release, calcium signaling, and mitochondrial function. JNJ-31020028 has been shown to modulate the activity of the sigma-1 receptor, leading to neuroprotective effects and improved cognitive function.
Biochemical and Physiological Effects
JNJ-31020028 has been shown to have several biochemical and physiological effects. It has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. JNJ-31020028 has also been shown to have neuroprotective effects, protecting neurons from oxidative stress and other forms of cellular damage. Additionally, JNJ-31020028 has been shown to modulate several physiological processes, including neurotransmitter release, calcium signaling, and mitochondrial function.
Advantages and Limitations for Lab Experiments
JNJ-31020028 has several advantages for lab experiments. It has a high affinity for the sigma-1 receptor and has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases. However, there are also some limitations to using JNJ-31020028 in lab experiments. It has a relatively short half-life and may require frequent dosing to maintain therapeutic levels. Additionally, the mechanism of action of JNJ-31020028 is still not fully understood, and more research is needed to fully elucidate its pharmacological effects.
Future Directions
There are several future directions for the study of JNJ-31020028. One area of research is the development of more potent and selective sigma-1 receptor agonists. Additionally, JNJ-31020028 could be studied for its potential use in the treatment of other neurological disorders, such as multiple sclerosis and stroke. Finally, more research is needed to fully elucidate the mechanism of action of JNJ-31020028 and its potential therapeutic applications.
Conclusion
In conclusion, JNJ-31020028 is a novel compound that has been extensively studied for its potential therapeutic applications. It has a high affinity for the sigma-1 receptor and has been shown to have neuroprotective effects and improve cognitive function in animal models of neurodegenerative diseases. While there are some limitations to using JNJ-31020028 in lab experiments, there are several future directions for the study of this compound. Overall, JNJ-31020028 is a promising compound that could have significant therapeutic applications in the treatment of neurological disorders.
Scientific Research Applications
JNJ-31020028 has been extensively studied for its potential therapeutic applications. It has been shown to have a high affinity for the sigma-1 receptor, which is a protein that has been implicated in several physiological and pathological processes. JNJ-31020028 has been shown to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
1-methyl-N-[[2-(2-methylphenoxy)pyridin-3-yl]methyl]piperidine-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25N3O2/c1-15-6-3-4-8-18(15)25-20-17(7-5-11-21-20)14-22-19(24)16-9-12-23(2)13-10-16/h3-8,11,16H,9-10,12-14H2,1-2H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUDOWJKVFUHSMY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OC2=C(C=CC=N2)CNC(=O)C3CCN(CC3)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.